molecular formula C7H4Br2Cl2 B6164099 2-bromo-5-(bromomethyl)-1,3-dichlorobenzene CAS No. 76283-11-9

2-bromo-5-(bromomethyl)-1,3-dichlorobenzene

Cat. No. B6164099
CAS RN: 76283-11-9
M. Wt: 318.8
InChI Key:
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Description

Molecular Structure Analysis

The molecular structure of “2-bromo-5-(bromomethyl)-1,3-dichlorobenzene” would consist of a benzene ring with bromine and chlorine substituents. The positions of these substituents would be determined by the numbering in the name of the compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(bromomethyl)-1,3-dichlorobenzene involves the bromination of 1,3-dichlorobenzene followed by the reaction of the resulting product with formaldehyde and hydrobromic acid.", "Starting Materials": [ "1,3-dichlorobenzene", "bromine", "formaldehyde", "hydrobromic acid" ], "Reaction": [ "1. Bromination of 1,3-dichlorobenzene using bromine to yield 2,4-dichloro-1-bromobenzene", "2. Reaction of 2,4-dichloro-1-bromobenzene with formaldehyde and hydrobromic acid to yield 2-bromo-5-(bromomethyl)-1,3-dichlorobenzene" ] }

CAS RN

76283-11-9

Product Name

2-bromo-5-(bromomethyl)-1,3-dichlorobenzene

Molecular Formula

C7H4Br2Cl2

Molecular Weight

318.8

Purity

95

Origin of Product

United States

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